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Compound of Interest

Compound Name: Barium hydroxide monohydrate

Cat. No.: B1256788

An in-depth examination of the chemical formula, structure, and properties of barium
hydroxide monohydrate (Ba(OH)2-Hz20), tailored for researchers, scientists, and
professionals in drug development.

Chemical Formula and Identity

Barium hydroxide monohydrate is an inorganic compound with the chemical formula
Ba(OH)2-H20.[1] It is a hydrate of barium hydroxide, containing one molecule of water per
formula unit of barium hydroxide. This compound is also known by other names such as baryta
or baryta-water, although these terms can also refer to other hydrates of barium hydroxide.[2]
The monohydrate is the most common commercially available form of barium hydroxide.[2]

Chemical Structure

Barium hydroxide monohydrate possesses a layered crystal structure.[2] The barium ion
(Baz*) is the central coordinating atom. Each Ba2* center is coordinated by two water ligands
and six hydroxide ligands.[2] These hydroxide ligands act as bridging ligands, connecting to
neighboring Ba?* centers. Specifically, some hydroxide ligands are doubly bridging, while
others are triply bridging.[2] This intricate network of coordination results in a polymeric, layered
arrangement. The coordination geometry around each Ba2* ion is described as a square
antiprism.[2]

While it is known to be a monoclinic crystal, detailed crystallographic data, including the
specific space group and lattice parameters for the common monohydrate form, are not readily
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available in the surveyed literature. However, research has identified different polymorphic
forms, such as y-Ba(OH)2-H20 with a P21/m space group and [3-Ba(OH)2z-H20 with a Pmc21
space group.
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Caption: Coordination of the Ba2* ion in barium hydroxide monohydrate.

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1256788?utm_src=pdf-body-img
https://www.benchchem.com/product/b1256788?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A summary of the key quantitative data for barium hydroxide monohydrate is presented in
the table below.

Property Value

Molecular Weight 189.36 g/mol
Appearance White solid

Density 3.743 g/cm3

Melting Point 300 °C (decomposes)

o Slightly soluble in cold water, more soluble in
Solubility in Water
hot water

Crystal System Monoclinic

Experimental Protocols
Synthesis of Barium Hydroxide Monohydrate

Barium hydroxide monohydrate is typically prepared by the dehydration of barium hydroxide
octahydrate (Ba(OH)2-8H20).

Protocol: Dehydration of Barium Hydroxide Octahydrate using an Organic Solvent

This method utilizes an organic solvent as a dehydrating agent to remove the water of
crystallization.

o Materials:

o Barium hydroxide octahydrate (Ba(OH)2:8H20) crystals

o

Benzene (or other suitable organic solvents like cyclohexane, n-butyl chloride, or
petroleum ether)

o

Three-neck flask (1000 ml)

Stirrer

[¢]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1256788?utm_src=pdf-body
https://www.benchchem.com/product/b1256788?utm_src=pdf-body
https://www.benchchem.com/product/b1256788?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Water separator
o Thermometer

o Heating mantle

e Procedure:

o To a 1000 ml three-neck flask equipped with a stirrer, water separator, and thermometer,
add 300 grams of Ba(OH)2:8H20 crystals and 300 ml of benzene.

o Heat the mixture to reflux with continuous stirring.
o The evaporated water will be collected in the water separator.

o Continue the reflux for approximately 4.5 to 7 hours, or until the theoretical amount of
water (approximately 120 grams for 300 grams of the octahydrate) has been distilled out.

o After cooling, the resulting white powder of barium hydroxide monohydrate can be
collected.
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Caption: Workflow for the synthesis of Ba(OH)2-Hz0.

Quantitative Analysis of Barium Hydroxide

The concentration of a barium hydroxide solution can be determined accurately via titration
with a strong acid, such as sulfuric acid (H2S0Oa4). A conductometric titration is particularly
effective for this reaction.

Protocol: Conductometric Titration with Sulfuric Acid

This method relies on monitoring the change in electrical conductivity of the solution as the
titrant is added. The equivalence point is identified as the point of minimum conductivity.

o Materials:

o Barium hydroxide solution of unknown concentration
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[e]

Standardized sulfuric acid solution (e.g., 0.1 M)

(¢]

Conductivity probe and meter

Buret

[¢]

Beaker

[¢]

[e]

Magnetic stirrer and stir bar

Distilled water

o

Procedure:

o

Pipette a known volume of the barium hydroxide solution into a beaker and dilute with
distilled water to ensure the conductivity probe is adequately submerged.

o Place the beaker on a magnetic stirrer and add a stir bar.

o Immerse the conductivity probe into the solution.

o Fill a buret with the standardized sulfuric acid solution.

o Begin stirring the barium hydroxide solution and record the initial conductivity.

o Add the sulfuric acid from the buret in small, known increments, recording the conductivity
after each addition.

o Continue adding the titrant well past the equivalence point.

o The equivalence point is the volume of sulfuric acid added that corresponds to the
minimum conductivity reading.

o The molarity of the barium hydroxide solution can then be calculated using the
stoichiometry of the reaction: Ba(OH)2 + H2SO4 — BaSOa(s) + 2H20.
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Caption: Logical relationship of conductivity during titration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Barium Hydroxide Monohydrate: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256788#barium-hydroxide-monohydrate-chemical-
formula-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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